7-amino-5-(2-hydroxy-3-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carbonitrile

• IUPAC Name: 7-amino-5-(2-hydroxy-3-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C17H15N5O4/c1-21-15-12(16(24)22(2)17(21)25)11(9(7-18)14(19)20-15)8-5-4-6-10(26-3)13(8)23/h4-6,23H,1-3H3,(H2,19,20)
• InChI Key: TVTJXSVBEXZTEK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=C(C(=N2)N)C#N)C3=C(C(=CC=C3)OC)O)C(=O)N(C1=O)C
• Molecular Formula: C17H15N5O4
• Molecular Weight: 353.33 g/mol

Description

The compound “7-amino-5-(2-hydroxy-3-methoxyphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carbonitrile” is a derivative of pyrano[2,3-d]pyrimidine-2,4-dione. It has been studied for its potential as a PARP-1 inhibitor, which are involved in DNA repair damage.

Synthesis Analysis

The synthesis of this compound involves a multi-step process. A green synthesis method has been reported, which involves treating cyclic compounds containing an active methylene group with thiophen-2-carbaldehyde and malononitrile in a solution of water and ethanol.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrano[2,3-d]pyrimidine-2,4-dione core, with various substituents including an amino group, a hydroxy-methoxyphenyl group, and a carbonitrile group.

Chemical Reactions Analysis

The compound has been evaluated for its inhibitory activity towards PARP-1 and examined for its anti-proliferative activity against MCF-7 and HCT116 human cancer cell lines. The synthesized compounds showed promising activity.

Mechanism of Action

The compound acts as a potential inhibitor against PARP-1, a protein involved in DNA repair damage. PARP-1 inhibitors have been used as potentiators in combination with DNA damaging cytotoxic agents to compromise the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death.

Future Directions

The compound and its derivatives have shown promising results in preliminary studies, particularly in their activity against certain cancer cell lines. Future research could focus on further optimizing the structure of these compounds to enhance their activity, studying their pharmacokinetics and toxicity profiles, and eventually testing them in preclinical and clinical trials.